Cas no 858340-95-1 (1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro-)

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro-, is a heterocyclic compound featuring a fused pyrrolopyridine core with a carboxylic acid functionality at the 3-position and nitro and methyl substituents at the 5- and 1-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the carboxylic acid allows for derivatization via amidation or esterification. Its rigid aromatic framework contributes to stability, and the methyl group may influence solubility and metabolic properties. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules.

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro- structure

858340-95-1 structure

Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro-

CAS No:858340-95-1

MF:C₉H₇N₃O₄

MW:221.169581651688

MDL:MFCD15529023

CID:835281

PubChem ID:73013634

Update Time:2025-06-07

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro-
- 1-Methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
- 858340-95-1
- 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid,1-methyl-5-nitro-
- SB14773
- 1-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
- MDL： MFCD15529023
- Inchi： 1S/C9H7N3O4/c1-11-4-7(9(13)14)6-2-5(12(15)16)3-10-8(6)11/h2-4H,1H3,(H,13,14)
- InChI Key： LLYKTDYLLWENFQ-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C)C2C1=CC(=CN=2)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 221.04365571g/mol
Monoisotopic Mass: 221.04365571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 101Å²

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Advanced ChemBlocks	P45074-1G	1-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	858340-95-1	97%	1G	$390	2023-09-15
Advanced ChemBlocks	P45074-5G	1-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	858340-95-1	97%	5G	$1,250	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1074500-1g	1-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	858340-95-1	98%	1g	￥3448.00	2024-07-28
Ambeed	A315115-1g	1-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	858340-95-1	98%	1g	$386.0	2025-04-16

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro- Related Literature

1. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

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